Cas no 629-20-9 (Cyclooctatetraene)

Cyclooctatetraene structure
Cyclooctatetraene structure
Cyclooctatetraene
629-20-9
C8H8
104.14912
MFCD00004161
82838
87565624

Cyclooctatetraene Properties

Names and Identifiers

    • 1,3,5,7-Cyclooctatetraene
    • 1,3,5,7-COT
    • cyclooctatetraene stab.
    • CyclooctatetraeneCOTpaleyellowliq
    • Cyclooctatetraene
    • COT (stabilized with HQ)
    • [8]annulene
    • Cyclooctatetraen
    • (1Z,3Z,5Z,7Z)-Cycloocta-1,3,5,7-tetraene
    • Cycloocta-1,3,5,7-tetraene
    • MFCD00004161
    • CYCLOOCTATETRAENE [MI]
    • VS-08539
    • UNII-AJ19R479CQ
    • UN2358
    • AKOS025311186
    • 629-20-9
    • 1,5,7-Cyclooctatetraene
    • NSC 5093
    • UN 2358
    • NSC-5093
    • AKOS015840921
    • (8)Annulene
    • KDUIUFJBNGTBMD-BONZMOEMSA-N
    • NSC5093
    • AJ19R479CQ
    • EINECS 211-080-3
    • Cyclooctatetraene [UN2358] [Flammable liquid]
    • COT
    • DTXSID9060867
    • [8]-annulene
    • CHEBI:47034
    • Cyclooctatetraene, 98%
    • BBL027453
    • STK802308
    • KDUIUFJBNGTBMD-DLMDZQPMSA-N
    • 1,3,5,7-Cyclooctatetraene; Cyclooctatetraene; NSC 5093; [8]Annulene
    • +Expand
    • MFCD00004161
    • KDUIUFJBNGTBMD-BONZMOEMSA-N
    • 1S/C8H8/c1-2-4-6-8-7-5-3-1/h1-8H/b2-1-,3-1-,4-2-,5-3-,6-4-,7-5-,8-6-,8-7-
    • C1=CC=CC=CC=C1
    • 2496800

Computed Properties

  • 104.06300
  • 0
  • 0
  • 0
  • 104.063
  • 8
  • 86.4
  • 0
  • 0
  • 0
  • 4
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 0A^2

Experimental Properties

  • 2.22480
  • 0.00000
  • n20/D 1.537(lit.)
  • Not miscible or difficult to mix in water.
  • 143°C
  • −5-−3 °C (lit.)
  • Fahrenheit: 71.6 ° f
    Celsius: 22 ° c
  • Colorless to yellow liquid [1]
  • Stability Unstable - commercial product may be stabilized by the addition of a small amount of hydroquinone. May form explosive peroxides in storage. Do not distill to small volume. Readily forms explosive mixtures with air. Flammable. Incompatible with air, strong oxidizing agents.
  • Insoluble in water, soluble in ethanol \ ether \ acetone \ benzene [8]
  • Light Sensitive
  • 0.925 g/mL at 25 °C(lit.)

Cyclooctatetraene Synthesis

Synthetic Circuit 1

8068-05-1 8068-05-1
629-20-9 629-20-9
39151-19-4 39151-19-4
18102-31-3 18102-31-3
6443-69-2 6443-69-2
5673-07-4 5673-07-4
3855-26-3 3855-26-3
2785-89-9 2785-89-9
2177-47-1 2177-47-1
876-02-8 876-02-8
767-59-9 767-59-9
634-36-6 634-36-6
611-14-3 611-14-3
581-42-0 581-42-0
576-26-1 576-26-1
565-61-7 565-61-7
526-73-8 526-73-8
496-11-7 496-11-7
123-51-3 123-51-3
108-95-2 108-95-2
108-88-3 108-88-3
105-67-9 105-67-9
100-41-4 100-41-4
95-48-7 95-48-7
95-47-6 95-47-6
95-13-6 95-13-6
93-51-6 93-51-6
91-20-3 91-20-3
91-10-1 91-10-1
90-12-0 90-12-0
90-05-1 90-05-1
90-00-6 90-00-6
71-43-2 71-43-2
64-19-7 64-19-7
62-53-3 62-53-3
Reaction Conditions
1.1 250 h
Reference
Catalytic pyrolysis of lignin over hierarchical HZSM 5 zeolites prepared by post-treatment with alkaline solutions
Tang, Songshan; et al, Journal of Analytical and Applied Pyrolysis, 2019, 137, 86-95

Synthetic Circuit 2

8068-05-1 8068-05-1
629-20-9 629-20-9
2617543-42-5 2617543-42-5
39151-19-4 39151-19-4
30434-64-1 30434-64-1
27129-87-9 27129-87-9
18102-31-3 18102-31-3
7790-01-4 7790-01-4
6443-69-2 6443-69-2
5912-86-7 5912-86-7
4370-02-9 4370-02-9
2785-89-9 2785-89-9
2758-18-1 2758-18-1
1687-61-2 1687-61-2
1121-05-7 1121-05-7
1120-73-6 1120-73-6
930-30-3 930-30-3
876-02-8 876-02-8
634-36-6 634-36-6
608-43-5 608-43-5
576-26-1 576-26-1
496-16-2 496-16-2
123-51-3 123-51-3
123-07-9 123-07-9
120-92-3 120-92-3
109-97-7 109-97-7
108-95-2 108-95-2
108-88-3 108-88-3
107-87-9 107-87-9
106-44-5 106-44-5
105-67-9 105-67-9
105-38-4 105-38-4
103-69-5 103-69-5
100-41-4 100-41-4
96-48-0 96-48-0
96-39-9 96-39-9
95-48-7 95-48-7
95-47-6 95-47-6
93-51-6 93-51-6
91-16-7 91-16-7
91-10-1 91-10-1
90-05-1 90-05-1
90-00-6 90-00-6
78-93-3 78-93-3
67-64-1 67-64-1
64-19-7 64-19-7
62-53-3 62-53-3
Reaction Conditions
1.1 250 h
Reference
Catalytic pyrolysis of lignin over hierarchical HZSM 5 zeolites prepared by post-treatment with alkaline solutions
Tang, Songshan; et al, Journal of Analytical and Applied Pyrolysis, 2019, 137, 86-95

Cyclooctatetraene Raw materials

Cyclooctatetraene Preparation Products

Cyclooctatetraene Related Literature

Related Categories

629-20-9 (Cyclooctatetraene) Related Products